Cas no 1807213-32-6 (Ethyl 2-bromo-5-cyano-4-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 2-bromo-5-cyano-4-(difluoromethyl)phenylacetate
• CAS No: 1807213-32-6
• MF: C₁₂H₁₀BrF₂NO₂
• MW: 318.114109516144
• CID: 4945962
• Update Time: 2025-11-06

Ethyl 2-bromo-5-cyano-4-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyano-4-(difluoromethyl)phenylacetate
• ethyl 2-[2-bromo-5-cyano-4-(difluoromethyl)phenyl]acetate

• Inchi： 1S/C12H10BrF2NO2/c1-2-18-11(17)4-7-3-8(6-16)9(12(14)15)5-10(7)13/h3,5,12H,2,4H2,1H3
• InChI Key： FPFULSYPGGDTJM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C#N)C=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-5-cyano-4-(difluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 2-bromo-5-cyano-4-(difluoromethyl)phenylacetate (CAS No. 1807213-32-6)

Ethyl 2-bromo-5-cyano-4-(difluoromethyl)phenylacetate (CAS No. 1807213-32-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique bromo, cyano, and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes an ethyl ester moiety, makes it particularly valuable for applications requiring precise chemical modifications.

The growing interest in Ethyl 2-bromo-5-cyano-4-(difluoromethyl)phenylacetate is driven by its potential role in the development of novel pharmaceuticals and agrochemicals. Researchers are increasingly exploring its utility in drug discovery, particularly in the design of small-molecule inhibitors and biologically active compounds. The presence of the difluoromethyl group is especially noteworthy, as it can enhance the metabolic stability and bioavailability of drug candidates, a topic frequently searched by professionals in the field.

In the context of agrochemical innovation, this compound is being investigated for its potential to contribute to the development of next-generation pesticides and herbicides. The cyano and bromo substituents in its structure are known to impart unique reactivity, which can be harnessed to create compounds with targeted action against pests and weeds. This aligns with current trends in sustainable agriculture, where there is a high demand for eco-friendly and efficient solutions.

From a synthetic chemistry perspective, Ethyl 2-bromo-5-cyano-4-(difluoromethyl)phenylacetate offers a fascinating case study in regioselective functionalization. Chemists are particularly interested in optimizing reaction conditions to achieve high yields and purity, as evidenced by the frequent searches for synthetic protocols and reaction optimization techniques. The compound’s multifunctional nature also makes it a valuable building block for cascade reactions and tandem transformations, which are hot topics in modern organic synthesis.

The analytical characterization of Ethyl 2-bromo-5-cyano-4-(difluoromethyl)phenylacetate is another area of active research. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity. These methods are frequently discussed in academic forums and industry publications, reflecting the compound’s relevance in high-precision chemical applications.

In summary, Ethyl 2-bromo-5-cyano-4-(difluoromethyl)phenylacetate (CAS No. 1807213-32-6) represents a cutting-edge chemical entity with broad implications for pharmaceutical, agrochemical, and material science industries. Its unique structural features and reactivity profile make it a subject of ongoing research, aligning with the latest trends in green chemistry and sustainable development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the advancement of innovative chemical solutions.